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Compound of Interest

Compound Name: NATAMYCIN

Cat. No.: B7886845 Get Quote

Natamycin, an antifungal agent utilized in research and development, requires conscientious

handling and disposal to ensure laboratory safety and environmental protection. Although not

classified as a hazardous substance under the Globally Harmonized System (GHS),

responsible management of its waste streams is imperative.[1] Adherence to national and local

regulations is the primary principle governing its disposal.

Natamycin Waste Stream Management
Proper segregation of natamycin waste at the point of generation is crucial for safe and

compliant disposal. Different forms of natamycin waste necessitate distinct disposal pathways.

The following table summarizes the recommended procedures for each waste stream.
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Waste Stream Description
Recommended Disposal
Procedure

Unused/Expired Solid

Natamycin

Pure, solid natamycin powder

that is expired or no longer

needed.

1. Keep in its original, clearly

labeled container. 2. Do not

mix with other chemical waste.

3. Consult your institution's

Environmental Health & Safety

(EHS) office or a certified

waste disposal contractor for

pickup and disposal through a

licensed facility.[1][2]

Contaminated Solid Waste

Items such as gloves, pipette

tips, bench paper, and vials

contaminated with natamycin.

1. Collect in a designated,

lined, puncture-proof container

with a lid. 2. Clearly label the

container as "Non-hazardous

Chemical Waste" or as

required by your institution's

policy. 3. Keep the container

closed when not in use. 4.

Arrange for pickup and

disposal through your

institution's EHS office or a

certified waste disposal

contractor.[1]

Aqueous Solutions Containing

Natamycin

Buffers or other aqueous

solutions containing

natamycin.

1. Collect in a designated,

sealed, and leak-proof carboy.

2. Label the container with its

contents (e.g., "Aqueous

Waste with Natamycin"). 3. Do

not pour down the drain. 4.

Arrange for pickup by your

institution's EHS office.[1]

Empty Natamycin Containers Original packaging that has

held natamycin.

1. Handle the uncleaned

container as you would the

product itself. 2. For containers
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≤ 5 gallons, triple rinse with a

suitable solvent (e.g., water),

collecting the rinsate as

aqueous waste. 3. After proper

rinsing, the container may be

offered for recycling, if

available, or disposed of in

regular trash. 4. Do not reuse

the container for other

purposes.[1]

Spill Management
In the event of a natamycin spill, immediate and appropriate action is necessary to mitigate

any potential hazards.

For Solid Spills:

Avoid actions that generate dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Cover drains to prevent entry into waterways.

Carefully sweep or scoop the dry material into a container for disposal.

Clean the affected area thoroughly.

Dispose of the collected material and cleaning supplies as contaminated solid waste.[1]

For Liquid Spills:

Absorb the spill with an inert material.

Place the absorbent material into a sealed container for disposal.

Clean the spill area thoroughly with plenty of water.[2]
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Natamycin Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of natamycin waste in

a laboratory setting.

Natamycin Waste Generation

Identify Natamycin Waste Stream

Unused/Expired Solid Natamycin Contaminated Solid Waste Aqueous Solutions

Empty Containers

Keep in Original Labeled Container Collect in Lined, Puncture-Proof Container Collect in Sealed, Leak-Proof Carboy Triple Rinse Container (if ≤ 5 gal)

Arrange for EHS / Licensed Contractor Pickup Recycle or Dispose in Regular Trash

Click to download full resolution via product page

Natamycin Waste Disposal Workflow

It is important to note that while natamycin is not regulated as a dangerous good for transport,

all chemical waste must be managed responsibly to prevent environmental contamination.[1]

Always consult your institution's specific waste management policies and your Environmental

Health & Safety department for guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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